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Compound of Interest

Compound Name: 3-Fluoro-2-methyl-6-nitroaniline

Cat. No.: B1309285

Abstract: This whitepaper provides a comprehensive technical overview of 3-Fluoro-2-methyl-
6-nitroaniline, a key intermediate in the synthesis of various organic compounds. The
document details its chemical properties, outlines a standard synthesis protocol, and discusses
its potential applications, particularly within the pharmaceutical and agrochemical industries.
This guide is intended for researchers, scientists, and professionals in drug development and
chemical synthesis.

Introduction

3-Fluoro-2-methyl-6-nitroaniline is an aromatic amine with the chemical formula C7H7FN20:.
Its structure, featuring a combination of fluoro, methyl, and nitro functional groups on an aniline
core, makes it a versatile building block in organic synthesis. The strategic placement of these
substituents influences the molecule's reactivity and makes it a valuable precursor for creating
more complex molecules with desired biological activities. The nitro group, in particular, is a
known pharmacophore and can be a critical component in the development of new therapeutic
agents.[1]

IUPAC Name: 3-Fluoro-2-methyl-6-nitroaniline

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Fluoro-2-methyl-6-nitroaniline is
presented in the table below. These properties are essential for its handling, storage, and
application in experimental settings.
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Property Value Reference
CAS Number 485832-96-0 [2]
Molecular Formula C7H7FN202 [2]
Molecular Weight 170.14 g/mol [2][3]

Not specified, likely a
Appearance . .

crystalline solid
Purity Min. 95% [3]

N Keep in dark place, inert
Storage Conditions [2]
atmosphere, room temperature

Synthesis Protocol

The synthesis of substituted nitroanilines often involves the nitration of an appropriately
substituted acetanilide, followed by hydrolysis. A general and widely used method for producing
related compounds like 2-methyl-6-nitroaniline involves the acetylation of the parent aniline,
followed by a controlled nitration and subsequent deacetylation.[4][5][6]

Experimental Protocol: Synthesis of 3-Fluoro-2-methyl-6-nitroaniline

This protocol is a representative synthesis based on established methods for analogous
compounds.

Materials:

3-Fluoro-2-methylaniline

Acetic anhydride

Concentrated Sulfuric acid (H2S0Oa4)

Concentrated Nitric acid (HNOs, 70%)

Hydrochloric acid (HCI) or Sulfuric acid for hydrolysis
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Ice

Sodium Hydroxide (NaOH) solution

Procedure:

Acetylation: 3-Fluoro-2-methylaniline is slowly added to acetic anhydride with stirring. The
reaction is typically exothermic and may require cooling to maintain a controlled temperature.

Nitration: The resulting acetanilide is dissolved in concentrated sulfuric acid and cooled in an
ice-salt bath. A mixture of nitric acid and sulfuric acid is then added dropwise, ensuring the
temperature is kept low to control the regioselectivity of the nitration.

Work-up and Isolation of Intermediate: The reaction mixture is poured onto crushed ice,
leading to the precipitation of the nitrated acetanilide. The solid is collected by filtration and
washed with cold water.

Hydrolysis: The crude nitrated acetanilide is heated under reflux with an acid catalyst (e.g.,
sulfuric or hydrochloric acid) to remove the acetyl group.

Final Product Isolation and Purification: After hydrolysis, the reaction mixture is cooled and
neutralized with a base (e.g., NaOH solution) to precipitate the 3-Fluoro-2-methyl-6-
nitroaniline. The product is then collected by filtration, washed with water, and can be
further purified by recrystallization.

Safety Precautions: This synthesis involves the use of strong acids and nitrating agents, which

are highly corrosive and potentially explosive. All steps should be carried out in a well-

ventilated fume hood with appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.

Applications in Research and Development

Substituted nitroanilines are crucial intermediates in the synthesis of a wide range of

commercially important compounds.

o Pharmaceutical Synthesis: The unique substitution pattern of 3-Fluoro-2-methyl-6-

nitroaniline makes it a valuable starting material for the synthesis of complex heterocyclic
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compounds. The nitro group can be reduced to an amine, which can then undergo various
coupling reactions. The fluorine atom can enhance metabolic stability and binding affinity of
the final drug molecule.[7] Nitro-containing compounds have been extensively investigated
for their broad biological activities, including antibacterial, antineoplastic, and antiparasitic
properties.[1][8]

o Agrochemicals: Similar to the pharmaceutical industry, the agrochemical sector utilizes such
intermediates to develop new herbicides, fungicides, and insecticides.[9]

e Dye Industry: Nitroanilines are precursors to azo dyes and other colorants.[10]

Logical and Experimental Workflows

The following diagrams illustrate the synthesis workflow and a potential pathway for its

application in drug discovery.
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Synthesis Workflow
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Caption: Synthesis workflow for 3-Fluoro-2-methyl-6-nitroaniline.
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Drug Discovery Application Pathway
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Caption: Potential application pathway in drug discovery.

Conclusion
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3-Fluoro-2-methyl-6-nitroaniline is a significant chemical intermediate with considerable
potential in various fields, most notably in the development of new pharmaceuticals and
agrochemicals. Its synthesis, while requiring careful control of reaction conditions, follows
established chemical principles. The data and protocols presented in this guide offer a
foundational resource for researchers and professionals working with this versatile compound.
Further research into its applications is warranted to fully explore its synthetic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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